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Compound of Interest

Compound Name: 2-Octen-4-one
CAS No.: 22286-99-3
Cat. No.: B7825859
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the a,3-
unsaturated ketone, 2-Octen-4-one (CAS No: 4643-27-0). The document details available
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along
with generalized experimental protocols for these analytical techniques. This information is
crucial for the identification, characterization, and quality control of this compound in research
and development settings.

Spectroscopic Data Summary

The following tables summarize the available quantitative spectroscopic data for 2-Octen-4-
one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR) Data
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment

ppm (J) Hz

Data not available Data not available Data not available Data not available

13C NMR (Carbon NMR) Data

Chemical Shift (8) ppm Assighment

Data not available Data not available

Note: Specific chemical shift and coupling constant data for *H and 3C NMR were not publicly
available in the searched databases. The assignments would correspond to the protons and
carbons in the (E)-oct-2-en-4-one structure.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Octen-4-one exhibits characteristic absorption bands corresponding to
its functional groups.

Wavenumber (cm—?) Intensity Assignment

C=0 stretch (a,B-unsaturated
~1670 Strong

ketone)
~1630 Medium C=C stretch (alkene)
~2960-2870 Strong C-H stretch (alkane)
~970 Strong =C-H bend (trans-alkene)

Mass Spectrometry (MS)

The mass spectrum of 2-Octen-4-one provides information about its molecular weight and
fragmentation pattern under electron ionization.
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Mass-to-Charge Ratio

(miz) Relative Intensity (%) Putative Fragment
miz
126 Moderate [M]* (Molecular lon)
85 High [M - CsHs]*
g
57 High CaHo]*
g [CaHo]
43 High [CsHA]*
g
29 Moderate [C2Hs]+

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data
for a liquid sample like 2-Octen-4-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A small amount of 2-Octen-4-one is dissolved in a deuterated solvent
(e.g., CDCIs) in an NMR tube. A small quantity of a reference standard, such as
tetramethylsilane (TMS), is often added for chemical shift calibration.

 Instrument Setup: The NMR spectrometer, such as a Bruker AC-300 for *H NMR or a Bruker
HX-90 for 13C NMR, is set up with appropriate parameters, including the acquisition
frequency, pulse sequence, and number of scans.[1]

o Data Acquisition: The prepared sample is placed in the spectrometer's magnet, and the NMR
experiment is initiated. The free induction decay (FID) signal is recorded.

o Data Processing: The raw FID data is subjected to a Fourier transform to convert it into the
frequency domain, resulting in the NMR spectrum. Phase and baseline corrections are
applied to obtain a clean spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation: For a neat liquid sample like 2-Octen-4-one, a thin film is prepared by
placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl)
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plates.[1] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by
placing a drop of the sample directly on the ATR crystal.

e Background Spectrum: A background spectrum of the empty sample holder (or clean ATR
crystal) is recorded to subtract atmospheric and instrumental interferences.

o Sample Spectrum: The prepared sample is placed in the FT-IR spectrometer, and the
infrared spectrum is recorded over a specific range (e.g., 4000-400 cm™1).

o Data Analysis: The resulting spectrum shows the absorption bands corresponding to the
vibrational frequencies of the functional groups present in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: A dilute solution of 2-Octen-4-one is prepared in a volatile organic
solvent (e.g., dichloromethane or hexane).

e GC Separation: A small volume of the prepared sample is injected into the gas
chromatograph. The compound travels through a capillary column, where it is separated
from other components based on its boiling point and interaction with the stationary phase.

« lonization: As the compound elutes from the GC column, it enters the mass spectrometer's
ion source. In electron ionization (EI), the molecules are bombarded with a high-energy
electron beam, causing them to ionize and fragment.

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer.

o Detection: A detector records the abundance of each ion at a specific m/z, generating a
mass spectrum that provides information about the molecular weight and fragmentation
pattern of the compound.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and the logical
relationship between the techniques.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Octen-4-one
https://www.benchchem.com/product/b7825859/docs?utm_src=pdf-body#spectroscopic-profile-of-2-octen-4-one-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7825859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

2-Octen-4-one Sample

Dissolve in
Deuterated Solvent

Prepare Neat Film Dilute in
or ATR Volatile Solvent

Spectroscopic Analysis

NMR Spectrometer

FT-IR Spectrometer GC-MS System

Data Acquisition & Processing

1H & 13C NMR Spectra IR Spectrum Mass Spectrum

Structural Elucidation

Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of a chemical compound.
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Caption: Relationship between spectroscopic techniques and structural information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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